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Compound of Interest

Compound Name: Diphenyl sulfone

Cat. No.: B363903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties of

diphenyl sulfone, a versatile organosulfur compound. Primarily utilized as a high-temperature

solvent and a key intermediate in organic synthesis, a thorough understanding of its molecular

characteristics is essential for its effective application in research and development.

Core Molecular Data
The fundamental molecular properties of diphenyl sulfone are summarized below.

Property Value

Molecular Formula C12H10O2S[1][2][3][4][5]

Molar Mass 218.27 g/mol [1][2][3][4]

Alternate Names Phenyl sulfone, Sulfobenzide[2][3][6]

CAS Number 127-63-9[2][3][4][5][6]

Synthesis of Diphenyl Sulfone
A prevalent method for the synthesis of diphenyl sulfone involves the reaction of benzene with

sulfuric acid.[4] This process is a cornerstone of its industrial production.
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Experimental Protocol: Synthesis from Benzene and
Sulfuric Acid
Objective: To synthesize diphenyl sulfone through the sulfonation of benzene.

Materials:

Benzene

Concentrated Sulfuric Acid (H₂SO₄)

Oleum (fuming sulfuric acid)

Water

Sodium Carbonate solution

Appropriate glassware and heating apparatus

Methodology:

Reaction Setup: A reaction flask equipped with a reflux condenser and a dropping funnel is

charged with benzene.

Sulfonation: Concentrated sulfuric acid is added dropwise to the benzene with constant

stirring. The reaction is typically initiated at room temperature and then heated to facilitate

the formation of benzenesulfonic acid as an intermediate.[4]

Conversion to Diphenyl Sulfone: Oleum is subsequently introduced to the reaction mixture.

The elevated temperature and the presence of sulfur trioxide in oleum drive the reaction

towards the formation of diphenyl sulfone.

Quenching and Neutralization: After the reaction is complete, the mixture is carefully poured

over crushed ice to quench the reaction. The acidic solution is then neutralized with a sodium

carbonate solution until it reaches a neutral pH.

Isolation and Purification: The crude diphenyl sulfone precipitates out of the solution. The

solid is collected by filtration, washed with water to remove any remaining salts, and then
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dried. Further purification can be achieved through recrystallization from a suitable solvent,

such as ethanol.

Visualized Synthesis Workflow
The following diagram illustrates the key stages in the synthesis of diphenyl sulfone from

benzene.
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Caption: Synthesis pathway of Diphenyl Sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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